Cas no 2096341-60-3 ([3-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]phenyl]boronic acid)

• Product Name: [3-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]phenyl]boronic acid
• CAS No: 2096341-60-3
• MF: C₁₃H₂₀BNO₄
• MW: 265.11320400238
• MDL: MFCD20441838
• CID: 4638266
• Update Time: 2025-10-28

[3-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• WID34160
• 3-(N-BOC-N-ethylamino)phenylboronic acid
• [3-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]phenyl]boronic acid

• MDL： MFCD20441838
• Inchi： 1S/C13H20BNO4/c1-5-15(12(16)19-13(2,3)4)11-8-6-7-10(9-11)14(17)18/h6-9,17-18H,5H2,1-4H3
• InChI Key： RMQIBLZTYFLWIG-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=C(B(O)O)C=1)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.149
• Monoisotopic Mass: 265.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70

Additional information on [3-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]phenyl]boronic acid

[3-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]phenyl]boronic acid

[3-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]phenyl]boronic acid, with the CAS number 2096341-60-3, is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is particularly notable for its unique structure, which combines a boronic acid group with an ethyl-substituted amide moiety. The presence of the boronic acid group makes it an excellent candidate for Suzuki-Miyaura coupling reactions, a widely used method in cross-coupling chemistry. The ethyl and (2-methylpropan-2-yl)oxycarbonyl substituents further enhance its reactivity and versatility in various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of this compound in constructing complex molecular architectures. Researchers have employed [3-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]phenyl]boronic acid as a key intermediate in the synthesis of bioactive molecules, such as kinase inhibitors and GPCR modulators. The ability to introduce diverse functional groups at specific positions on the aromatic ring has made this compound a valuable tool in drug discovery programs.

One of the most compelling aspects of [3-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]phenyl]boronic acid is its compatibility with modern catalytic systems. For instance, its use in palladium-catalyzed cross-couplings has been optimized to achieve high yields and excellent regioselectivity. This has enabled chemists to efficiently synthesize biaryl compounds, which are critical components in many pharmaceutical agents and advanced materials.

In addition to its role in organic synthesis, this compound has found applications in polymer chemistry. By incorporating [3-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]phenyl]boronic acid into polymer precursors, researchers have developed novel materials with tailored electronic and mechanical properties. These materials hold promise for use in electronic devices, sensors, and energy storage systems.

The synthesis of [3-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]phenyl]boronic acid typically involves multi-step processes that emphasize precision and control over stereochemistry. Recent studies have focused on improving the efficiency of these reactions by employing microwave-assisted synthesis and continuous-flow methodologies. These innovations have not only reduced reaction times but also minimized waste generation, aligning with green chemistry principles.

Looking ahead, the potential applications of [3-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]phenyl]boronic acid are expected to expand further as researchers explore its utility in emerging areas such as click chemistry and bioconjugation. Its ability to participate in multiple reaction pathways makes it a cornerstone for developing next-generation chemical building blocks.